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Compound of Interest

Compound Name: (1,2-Dibromoethyl)benzene

Cat. No.: B150757

(1,2-Dibromoethyl)benzene, also known as styrene dibromide, is a vital reagent in
pharmaceutical and agrochemical synthesis.[1] Its utility in research and development is
significant, particularly in the formation of new carbon-carbon bonds and in the synthesis of
specialty polymers.[1] However, its hazardous nature necessitates strict adherence to safety
protocols to mitigate risks to researchers and scientists. This technical guide provides a
comprehensive overview of the safe handling, storage, and emergency procedures for (1,2-
Dibromoethyl)benzene.

Hazard Identification and Classification

(1,2-Dibromoethyl)benzene is classified as a hazardous chemical that causes severe skin
burns and eye damage.[2][3] It is also a lachrymator, meaning it can induce tearing.[4][5]
Inhalation may cause respiratory irritation, and ingestion is harmful.[6][7]

GHS Hazard Classification:

o Skin Corrosion/Irritation, Category 1B[2]

o Serious Eye Damage/Eye Irritation, Category 1[2]
Signal Word: Danger[2]

Hazard Statements:

e H314: Causes severe skin burns and eye damage[4][5]
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Physical and Chemical Properties

A summary of the key physical and chemical properties of (1,2-Dibromoethyl)benzene is

provided in the table below.

Property Value Reference
Chemical Formula CsHsBr2 [8]
Molecular Weight 263.96 g/mol [1][8]
Appearance Light yellow powder or solid [2][4]
Melting Point 68 - 74 °C (154.4 - 163.4 °F) [2]

- _ 139 - 141 °C (282.2 - 285.8 °F)
Boiling Point

[2]

@ 15 mmHg
Solubility Soluble in Methanol [8]
Density 1.74 g/cm3 [8]

Safe Handling Procedures

Due to its corrosive nature, handling (1,2-Dibromoethyl)benzene requires stringent

engineering controls and personal protective equipment.

Engineering Controls

o Work should be conducted in a well-ventilated area, preferably within a chemical fume hood.

[4]

o Emergency eye wash stations and safety showers must be readily accessible in the

immediate vicinity of any potential exposure.[6]

Personal Protective Equipment (PPE)

A comprehensive PPE regimen is mandatory when handling this compound.
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PPE Type Specification Reference

Safety glasses with side-
) shields or goggles. A face
Eye/Face Protection o R ] [2][9]
shield is required if there is a

splash hazard.

Chemical-resistant gloves
] ] (e.g., nitrile rubber). Protective
Skin Protection _ _ [2][7][10]
clothing to prevent skin

contact.

A NIOSH-approved respirator
with an appropriate cartridge
) ) (e.g., P3) should be used if
Respiratory Protection ] i
engineering controls are
insufficient or during

emergency situations.

General Hygiene Practices

e Wash hands and any exposed skin thoroughly after handling.[2][4]
¢ Do not eat, drink, or smoke in areas where the chemical is handled or stored.[7]

o Contaminated clothing should be removed immediately and washed before reuse.[4]

Storage Procedures

Proper storage of (1,2-Dibromoethyl)benzene is crucial to prevent accidents and maintain its
stability.

o General Storage: Store in a cool, dry, and well-ventilated area.[4][9] Keep containers tightly
closed.[4] The substance should be stored locked up.[2][4]

o Specific Conditions: Keep in a dark place and sealed in a dry environment at room
temperature.[8][11] Some suppliers recommend storage at O - 8 °C.[1]

¢ Incompatible Materials: Avoid contact with bases and metals.[2]
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First Aid and Emergency Procedures

Immediate medical attention is required for any exposure to (1,2-Dibromoethyl)benzene.[2][4]

Exposure Route

First Aid Measures Reference

Inhalation

Remove the victim to fresh air
and keep at rest in a position
comfortable for breathing. If
S o [21[4]1112]
not breathing, give artificial
respiration. Immediately call a

poison center or doctor.

Skin Contact

Immediately flush the skin with
plenty of water for at least 15
minutes while removing all
: : [21[4112]
contaminated clothing and
shoes. Call a physician

immediately.

Eye Contact

Rinse cautiously with water for

several minutes. Remove

contact lenses, if present and

easy to do. Continue rinsing [2][4]
for at least 15 minutes.

Immediately call a poison

center or doctor.

Ingestion

Rinse mouth with water. DO
NOT induce vomiting. Never
give anything by mouth to an
: [2][4]
unconscious person. Call a
physician or poison control

center immediately.

Fire and Spill Response

 Fire Fighting: Use dry chemical, COz, water spray, or alcohol-resistant foam to extinguish a

fire.[10] Firefighters should wear self-contained breathing apparatus and full protective gear.

© 2025 BenchChem. All rights reserved. 4/8

Tech Support


https://www.benchchem.com/product/b150757?utm_src=pdf-body
https://www.fishersci.com/store/msds?partNumber=AC299305000&countryCode=US&language=en
https://assets.thermofisher.cn/DirectWebViewer/private/results.aspx?page=NewSearch&LANGUAGE=d__EN&SUBFORMAT=d__CGV4&SKU=ALFAAB24990&PLANT=d__ALF
https://www.fishersci.com/store/msds?partNumber=AC299305000&countryCode=US&language=en
https://assets.thermofisher.cn/DirectWebViewer/private/results.aspx?page=NewSearch&LANGUAGE=d__EN&SUBFORMAT=d__CGV4&SKU=ALFAAB24990&PLANT=d__ALF
https://www.cdc.gov/niosh/npg/firstaid.html
https://www.fishersci.com/store/msds?partNumber=AC299305000&countryCode=US&language=en
https://assets.thermofisher.cn/DirectWebViewer/private/results.aspx?page=NewSearch&LANGUAGE=d__EN&SUBFORMAT=d__CGV4&SKU=ALFAAB24990&PLANT=d__ALF
https://www.cdc.gov/niosh/npg/firstaid.html
https://www.fishersci.com/store/msds?partNumber=AC299305000&countryCode=US&language=en
https://assets.thermofisher.cn/DirectWebViewer/private/results.aspx?page=NewSearch&LANGUAGE=d__EN&SUBFORMAT=d__CGV4&SKU=ALFAAB24990&PLANT=d__ALF
https://www.fishersci.com/store/msds?partNumber=AC299305000&countryCode=US&language=en
https://assets.thermofisher.cn/DirectWebViewer/private/results.aspx?page=NewSearch&LANGUAGE=d__EN&SUBFORMAT=d__CGV4&SKU=ALFAAB24990&PLANT=d__ALF
https://www.nj.gov/health/eoh/rtkweb/documents/fs/0630.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b150757?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

[2]

o Spill Cleanup: In case of a spill, evacuate the area. Wear appropriate PPE and avoid
breathing dust. Sweep up the material and place it into a suitable container for disposal.[2][9]
Prevent the spill from entering drains.[7]

Experimental Protocols: Safety Parameter
Determination

While specific experimental data for the development of the safety information presented here
is not detailed in the available literature, the following are standard methodologies for
determining key safety parameters for chemical compounds like (1,2-Dibromoethyl)benzene.

» Skin Corrosion/Irritation: Typically determined using in vitro methods with reconstructed
human epidermis (RhE) models (e.g., OECD Test Guideline 431 and 439) or, historically,
through in vivo studies on animals (e.g., OECD Test Guideline 404).

o Serious Eye Damage/Irritation: Assessed using in vitro methods such as the Bovine Corneal
Opacity and Permeability (BCOP) test (OECD Test Guideline 437) or the Reconstructed
human Cornea-like Epithelium (RhCE) test (OECD Test Guideline 492).

o Acute Toxicity: Determined for various exposure routes (oral, dermal, inhalation) through
standardized animal testing protocols (e.g., OECD Test Guidelines 401, 402, and 403).

Logical Workflow for Safe Handling

The following diagram illustrates the decision-making process for the safe handling and storage
of (1,2-Dibromoethyl)benzene.
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Safe Handling Workflow for (1,2-Dibromoethyl)benzene

Start: Task involving
(1,2-Dibromoethyl)benzene

Y

Assess Hazards:
- Corrosive (Skin/Eyes)
- Lachrymator
- Inhalation/Ingestion Hazard

Select Appropriate PPE:
- Goggles & Face Shield
- Chemical-Resistant Gloves
- Protective Clothing
- Respirator (if needed)

Prepare Work Area:
- Chemical Fume Hood
- Accessible Eyewash/Shower
- Clear of Incompatibles

Perform Handling Procedure

Spill or Exposure?

Yes - Exposure

Administer First Aid .
& Seek Medical Attention Follow Spill Cleanup Protocol No

Decontaminate Work Area,
Tools, and PPE

Store in a Cool, Dry,
Well-Ventilated, Locked Area

Dispose of Waste
According to Regulations

End

Click to download full resolution via product page

Safe Handling Workflow for (1,2-Dibromoethyl)benzene
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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